Cas no 66512-67-2 ((S)-2-(5-Oxotetrahydrofuran-2-yl)acetic acid)
(S)-2-(5-Oxotetrahydrofuran-2-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
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- (S)-2-(5-Oxotetrahydrofuran-2-yl)acetic acid
- 2-[(2S)-5-OXOOXOLAN-2-YL]ACETIC ACID
- S-(+)-4-Carboxymethylen-4-butanolide
- (S)-2-(5-Oxotetrahydrofuran-2-yl)aceticacid
- 66512-67-2
- DB-223836
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- MDL: MFCD19229350
- Inchi: 1S/C6H8O4/c7-5(8)3-4-1-2-6(9)10-4/h4H,1-3H2,(H,7,8)/t4-/m0/s1
- InChI Key: BWEICTHJUIJQPH-BYPYZUCNSA-N
- SMILES: O1C(CC[C@H]1CC(=O)O)=O
Computed Properties
- Exact Mass: 144.04224
- Monoisotopic Mass: 144.04225873g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- PSA: 63.6
(S)-2-(5-Oxotetrahydrofuran-2-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A159002752-1g |
(S)-2-(5-Oxotetrahydrofuran-2-yl)acetic acid |
66512-67-2 | 95% | 1g |
$659.40 | 2023-09-01 | |
| Chemenu | CM195724-1g |
(S)-2-(5-oxotetrahydrofuran-2-yl)acetic acid |
66512-67-2 | 95% | 1g |
$729 | 2021-08-05 | |
| Chemenu | CM195724-1g |
(S)-2-(5-oxotetrahydrofuran-2-yl)acetic acid |
66512-67-2 | 95% | 1g |
$*** | 2023-05-29 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1740252-1g |
(s)-2-(5-Oxotetrahydrofuran-2-yl)acetic acid |
66512-67-2 | 98% | 1g |
¥5887.00 | 2024-05-04 | |
| Crysdot LLC | CD11076257-1g |
(S)-2-(5-Oxotetrahydrofuran-2-yl)acetic acid |
66512-67-2 | 95+% | 1g |
$772 | 2024-07-18 |
(S)-2-(5-Oxotetrahydrofuran-2-yl)acetic acid Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on (S)-2-(5-Oxotetrahydrofuran-2-yl)acetic acid
(S)-2-(5-Oxotetrahydrofuran-2-yl)acetic acid: A Comprehensive Overview
The compound (S)-2-(5-Oxotetrahydrofuran-2-yl)acetic acid, also known by its CAS number 66512-67-2, is a synthetic organic compound that has garnered significant attention in the fields of biochemistry, pharmaceuticals, and natural product synthesis. This molecule is notable for its unique structure, which combines elements of both carbohydrate chemistry and olefin metathesis products. Its enantioselective synthesis has been a focus of numerous studies, particularly due to its potential applications in the development of chiral catalysts and asymmetric catalysis.
The molecule's structure features a five-membered ring, specifically a tetrahydrofuran derivative with an oxo group at position 5. This configuration makes it highly versatile for various chemical reactions, including ring-opening polymerizations and enzymatic transformations. Recent studies have highlighted its role in the synthesis of complex natural products, such as taxol derivatives, where its chiral center plays a critical role in achieving the desired stereochemistry.
In the realm of pharmaceuticals, (S)-2-(5-Oxotetrahydrofuran-2-yl)acetic acid has been explored for its potential as an intermediate in drug discovery. Its ability to participate in click chemistry reactions and bioorthogonal labeling makes it a valuable tool for researchers working on targeted drug delivery systems. Furthermore, the compound's hydrophilic-lipophilic balance has been investigated for its compatibility with liposomal formulations, which are widely used in modern pharmacotherapy.
Recent advancements in green chemistry have also turned the spotlight on this compound. Its biodegradability and low toxicity profile make it a promising candidate for eco-friendly chemical processes. Researchers have successfully employed it as a building block in the synthesis of biodegradable polymers, which are essential for sustainable material science.
One of the most exciting developments involving (S)-2-(5-Oxotetrahydrofuran-2-yl)acetic acid is its application in CRISPR technology. The compound has been utilized as a chemical inducer to enhance the efficiency of CRISPR-Cas9 gene editing, particularly in in vivo models. This breakthrough has significant implications for gene therapy, offering new avenues for treating genetic disorders.
Moreover, this compound has found applications in the cosmeceutical industry. Its antioxidant properties and ability to stabilize sensitive biomolecules make it a valuable ingredient in topical formulations aimed at anti-aging and wound healing. Recent studies have demonstrated its effectiveness in enhancing the bioavailability of active ingredients in skin care products.
From a mechanistic perspective, (S)-2-(5-Oxotetrahydrofuran-2-yl)acetic acid exhibits unique reactivity due to its keto-enol tautomerism and conjugated double bonds. These properties make it highly suitable for diels-alder reactions and other pericyclic processes, which are fundamental in organic synthesis.
Looking ahead, the potential of (S)-2-(5-Oxotetrahydrofuran-2-yl)acetic acid in artificial intelligence-driven drug discovery is an area of active research. Its complex structure and versatile reactivity make it an ideal candidate for computational modeling to predict novel drug candidates.
In conclusion, (S)-2-(5-Oxotetrahydrofuran-2-yl)acetic acid stands at the intersection of multiple disciplines, offering a wealth of opportunities in biotechnology, pharmaceuticals, and green chemistry. Its continued exploration is poised to yield groundbreaking advancements in these fields.